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Compound of Interest

Compound Name: N-Benzoyl-L-alanine

Cat. No.: B556290 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with N-Benzoyl-L-alanine. The procedural guidance

herein is intended to establish safe laboratory practices and ensure proper handling and

disposal of this chemical.

Hazard Assessment
N-Benzoyl-L-alanine is a compound that may cause irritation to the skin, eyes, and respiratory

tract[1][2]. While some safety data sheets (SDS) indicate that it is not classified as hazardous

under the 2012 OSHA Hazard Communication Standard, it is crucial to handle it with care to

minimize exposure[3].

Primary Hazards:

Skin Irritation: May cause redness and discomfort upon contact with skin[2].

Serious Eye Irritation: Can cause serious irritation to the eyes[2].

Respiratory Irritation: Inhalation of dust may lead to respiratory irritation[2].

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

N-Benzoyl-L-alanine.
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PPE Category Recommended Equipment

Eye and Face Protection

Safety glasses with side-shields or chemical

safety goggles are mandatory. These should

comply with OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166[4].

Hand Protection

Wear appropriate chemically resistant gloves

(e.g., nitrile rubber). Inspect gloves before use

and remove them carefully to avoid skin

contamination[5][6].

Body Protection

A standard laboratory coat or long-sleeved

clothing is required to prevent skin exposure[4]

[7].

Respiratory Protection

Under normal laboratory conditions with

adequate ventilation, respiratory protection is

not typically required. For large-scale

operations, in emergencies, or where dust

formation is significant, use a NIOSH/MSHA or

European Standard EN 136 approved respirator

with a particle filter[7].

Operational Plan: Safe Handling and Storage
Adherence to the following procedures is essential for the safe handling and storage of N-
Benzoyl-L-alanine.

Engineering Controls:

Work in a well-ventilated area.

For procedures that may generate dust, use a chemical fume hood or a ventilated enclosure.

Ensure that eyewash stations and safety showers are readily accessible[7].

Handling Procedures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL1310018&productDescription=N-BENZOYL-DL-ALANINE+50G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdhfinechemical.com/images/product/msds/132_292325405_BOC-L-Alanine-CASNO-15761-38-3-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1310018&productDescription=N-BENZOYL-DL-ALANINE+50G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20213~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:08:26~~N-(4-Aminobenzoyl
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20213~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:08:26~~N-(4-Aminobenzoyl
https://www.benchchem.com/product/b556290?utm_src=pdf-body
https://www.benchchem.com/product/b556290?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20213~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:08:26~~N-(4-Aminobenzoyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Before handling, ensure all necessary PPE is donned correctly.

Dispensing: Avoid the formation of dust when weighing or transferring the solid material[3][5].

Contact Avoidance: Avoid contact with skin, eyes, and clothing[4][5]. Do not ingest or inhale

the substance[4][5].

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling, and before

eating, drinking, or smoking. Contaminated clothing should be changed promptly[7].

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place[4][5]. Some

sources recommend freezer storage[3].

Keep the substance away from incompatible materials such as strong oxidizing agents[3].

Disposal Plan
Dispose of N-Benzoyl-L-alanine and its containers in accordance with all applicable federal,

state, and local regulations[8].

Waste Disposal Steps:

Collection: Collect waste material in a suitable, labeled, and closed container to await

disposal[5][6]. Do not mix with other waste.

Environmental Protection: Prevent the product from entering drains, waterways, or the

soil[8].

Disposal Method: Offer surplus and non-recyclable solutions to a licensed disposal

company[6]. Uncleaned containers should be handled as the product itself.

Workflow for Safe Handling of N-Benzoyl-L-alanine
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Workflow for Safe Handling of N-Benzoyl-L-alanine

Preparation
- Don appropriate PPE

- Ensure proper ventilation

Handling
- Weigh and transfer in a ventilated area

- Avoid dust generation
- Avoid personal contact

Storage
- Store in a cool, dry, well-ventilated area

- Keep container tightly sealed

If not for immediate use

Accidental Spill
- Evacuate and ventilate area

- Wear appropriate PPE for cleanup

Post-Handling Hygiene
- Wash hands thoroughly

- Decontaminate work surfaces

Spill Cleanup
- Sweep up solid material

- Place in a sealed container for disposal

Disposal
- Dispose of waste according to regulations

- Do not discharge into the environment

Dispose of contaminated PPE

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of N-Benzoyl-L-alanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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